1. Home
  2. Product
  3. 1,1-Bis(2-hydroxyethyl)-3-[2-(3-prop-1-en-2-ylphenyl)propan-2-yl]urea
1,1-Bis(2-hydroxyethyl)-3-[2-(3-prop-1-en-2-ylphenyl)propan-2-yl]urea 1,1-Bis(2-hydroxyethyl)-3-[2-(3-prop-1-en-2-ylphenyl)propan-2-yl]urea
Brand Name: Vulcanchem
CAS No.: 111256-33-8
VCID: VC20871464
InChI: InChI=1S/C17H26N2O3/c1-13(2)14-6-5-7-15(12-14)17(3,4)18-16(22)19(8-10-20)9-11-21/h5-7,12,20-21H,1,8-11H2,2-4H3,(H,18,22)
SMILES: CC(=C)C1=CC(=CC=C1)C(C)(C)NC(=O)N(CCO)CCO
Molecular Formula: C17H26N2O3
Molecular Weight: 306.4 g/mol

1,1-Bis(2-hydroxyethyl)-3-[2-(3-prop-1-en-2-ylphenyl)propan-2-yl]urea

CAS No.: 111256-33-8

Cat. No.: VC20871464

Molecular Formula: C17H26N2O3

Molecular Weight: 306.4 g/mol

* For research use only. Not for human or veterinary use.

1,1-Bis(2-hydroxyethyl)-3-[2-(3-prop-1-en-2-ylphenyl)propan-2-yl]urea - 111256-33-8

Specification

CAS No. 111256-33-8
Molecular Formula C17H26N2O3
Molecular Weight 306.4 g/mol
IUPAC Name 1,1-bis(2-hydroxyethyl)-3-[2-(3-prop-1-en-2-ylphenyl)propan-2-yl]urea
Standard InChI InChI=1S/C17H26N2O3/c1-13(2)14-6-5-7-15(12-14)17(3,4)18-16(22)19(8-10-20)9-11-21/h5-7,12,20-21H,1,8-11H2,2-4H3,(H,18,22)
Standard InChI Key BZGIRLVTVFPACX-UHFFFAOYSA-N
SMILES CC(=C)C1=CC(=CC=C1)C(C)(C)NC(=O)N(CCO)CCO
Canonical SMILES CC(=C)C1=CC(=CC=C1)C(C)(C)NC(=O)N(CCO)CCO

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19